Cas no 35142-71-3 (3-phenyl-8-propanoyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione)

• Product Name: 3-phenyl-8-propanoyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione
• CAS No: 35142-71-3
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 1468463
• PubChem ID: 118219
• Update Time: 2025-04-20

3-phenyl-8-propanoyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-8-propanoyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione
• 3,8-diazabicyclo[3.2.1]octane-2,4-dione, 8-(1-oxopropyl)-3-phenyl-
• 3-Phenyl-8-propionyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione
• DTXSID80956591
• 3-Phenyl-8-propionyl-3,8-diazabicyclo(3.2.1)octane-2,4-dione
• 35142-71-3
• 3,8-Diazabicyclo(3.2.1)octane-2,4-dione, 3-phenyl-8-propionyl-
• 5-24-07-00250 (Beilstein Handbook Reference)
• BRN 0680080

• Inchi： 1S/C15H16N2O3/c1-2-13(18)17-11-8-9-12(17)15(20)16(14(11)19)10-6-4-3-5-7-10/h3-7,11-12H,2,8-9H2,1H3
• InChI Key： JBSDYSSKUBAYBU-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(C(N1C1C=CC=CC=1)=O)N2C(CC)=O

Computed Properties

• Exact Mass: 272.11618
• Monoisotopic Mass: 272.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• Density: 1.296
• Boiling Point: 552.5°C at 760 mmHg
• Flash Point: 278.2°C
• Refractive Index: 1.595
• PSA: 57.69